N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2-phenoxypropanamide

• IUPAC Name: N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C18H19N5O2/c1-13(25-15-6-4-3-5-7-15)18(24)21-11-14-10-16(22-23(14)2)17-12-19-8-9-20-17/h3-10,12-13H,11H2,1-2H3,(H,21,24)
• InChI Key: QTPLFISNKQKIFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC(=NN1C)C2=NC=CN=C2)OC3=CC=CC=C3
• Molecular Formula: C18H19N5O2
• Molecular Weight: 337.4 g/mol

Description

“N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2-phenoxypropanamide” is a complex organic compound that contains several functional groups, including a pyrazole ring, a pyrazine ring, a phenoxy group, and a propanamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the pyrazole and pyrazine rings, followed by the introduction of the phenoxy and propanamide groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole and pyrazine rings, along with the phenoxy and propanamide groups. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of the functional groups present in the molecule. The pyrazole and pyrazine rings, for example, might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present in the molecule. For example, the presence of the pyrazole and pyrazine rings might confer aromaticity, while the phenoxy and propanamide groups could influence the compound’s solubility and reactivity.

Scientific Research Applications

Antimicrobial Activity

• Pyrrolopyrazine derivatives have demonstrated antimicrobial properties. These compounds exhibit inhibitory effects against bacteria, fungi, and other microorganisms. .

Anti-Inflammatory Properties

• Some pyrrolopyrazine derivatives exhibit anti-inflammatory activity. .

Antiviral Effects

• Certain pyrrolopyrazine derivatives have shown antiviral activity. .

Antioxidant Potential

• Researchers have investigated the antioxidant properties of pyrrolopyrazine derivatives. .

Antitumor Activity

• Pyrrolopyrazine derivatives have been explored for their potential in cancer therapy. .

Kinase Inhibition

• 5H-pyrrolo[2,3-b]pyrazine derivatives, a subset of pyrrolopyrazines, have shown activity as kinase inhibitors. .

Despite these promising findings, it’s important to note that the exact mechanisms of action for pyrrolopyrazine derivatives are not fully understood. Additionally, more research is needed to establish comprehensive Structure-Activity Relationships (SAR) for this scaffold. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have been found to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Mode of Action

It is known that compounds with similar structures interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Related compounds, such as pyrrolopyrazine derivatives, have been found to impact a variety of biological pathways .

Result of Action

Related compounds have been found to exhibit a range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its efficacy and safety in preclinical and clinical trials.